N-(1-benzyl-6-isopropoxy-1H-indazol-3-yl)pyrazine-2-carboxamide

• IUPAC Name: N-(1-benzyl-6-propan-2-yloxyindazol-3-yl)pyrazine-2-carboxamide
• InChI: InChI=1S/C22H21N5O2/c1-15(2)29-17-8-9-18-20(12-17)27(14-16-6-4-3-5-7-16)26-21(18)25-22(28)19-13-23-10-11-24-19/h3-13,15H,14H2,1-2H3,(H,25,26,28)
• InChI Key: TXJJVUGVYHLMHY-UHFFFAOYSA-N
• Canonical SMILES: CC(C)OC1=CC2=C(C=C1)C(=NN2CC3=CC=CC=C3)NC(=O)C4=NC=CN=C4
• Molecular Formula: C22H21N5O2
• Molecular Weight: 387.4 g/mol

Description

N-(1-benzyl-6-isopropoxy-1H-indazol-3-yl)pyrazine-2-carboxamide is a chemical compound with potential applications in various fields due to its unique molecular structure. It is related to a class of compounds known for their diverse biological activities.

Synthesis Analysis

The synthesis of compounds similar to N-(1-benzyl-6-isopropoxy-1H-indazol-3-yl)pyrazine-2-carboxamide typically involves multi-step chemical processes. For example, the synthesis of a related compound, N-[4-(1,3-Benzothiazol-2-ylcarbamoyl)phenyl]pyrazine-2-carboxamide, was achieved through a reaction between 4-amino-N-(benzo[d]thiazol-2-yl)benzamide and pyrazine-2-carboxylic acid, characterized using spectroscopic techniques such as NMR, FT-IR, and mass spectroscopy (G. Senthilkumar et al., 2021).

Molecular Structure Analysis

The molecular structure of these compounds is often complex and includes various functional groups that contribute to their chemical and biological properties. The structure is typically confirmed using techniques like NMR and mass spectrometry, as seen in studies of similar compounds (G. Senthilkumar et al., 2021).

Chemical Reactions and Properties

These compounds can participate in various chemical reactions due to their active functional groups. For example, the Suzuki cross-coupling reaction has been used to synthesize related pyrazine analogs, demonstrating the compounds' reactivity and versatility (Gulraiz Ahmad et al., 2021).